2-chloro-1-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone

• IUPAC Name: 2-chloro-1-[3-(2,3-dimethoxyphenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C20H21ClN2O4/c1-25-14-9-7-13(8-10-14)16-11-17(23(22-16)19(24)12-21)15-5-4-6-18(26-2)20(15)27-3/h4-10,17H,11-12H2,1-3H3
• InChI Key: CALVCCFLARCGNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(C(=CC=C3)OC)OC)C(=O)CCl
• Molecular Formula: C20H21ClN2O4
• Molecular Weight: 388.8 g/mol
• CAS No.: 380874-71-5

Description

2-chloro-1-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone is a useful research compound. Its molecular formula is C20H21ClN2O4 and its molecular weight is 388.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have developed methods to synthesize a range of heterocyclic compounds, including pyrazoles and chalcones, demonstrating the compound's utility in creating biologically active molecules. For instance, studies have shown the synthesis of pyrazole derivatives using microwave energy, highlighting the compound's role in generating products with potential antimicrobial activity against various pathogens (Katade et al., 2008). Additionally, the condensation of chlorophenyl and dihydroxyphenyl ethanone with N,N-dimethylformamide dimethyl acetal has led to the formation of isoflavones and other heterocycles, underscoring the versatility of related compounds in heterocyclic chemistry (Moskvina et al., 2015).

Biological Activity Studies

Various studies have explored the biological activities of compounds structurally similar to 2-chloro-1-[5-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone. For example, the synthesis and biological evaluation of novel series of pyrazole chalcones as anti-inflammatory, antioxidant, and antimicrobial agents reveal the therapeutic potential of such compounds (Bandgar et al., 2009). These studies highlight the compound's relevance in developing new drugs with diverse therapeutic effects.

Molecular Structure and Chemical Properties

Research on the molecular structure and chemical properties of related compounds provides insights into their potential applications. Structural studies, such as those by Kumarasinghe et al. (2009), offer detailed analyses of the crystallographic properties of pyrazol derivatives, contributing to our understanding of their chemical behavior and potential for further applications in material science and drug design (Kumarasinghe et al., 2009).